Cas no 1260712-89-7 (6-methyl-3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one)

• Product Name: 6-methyl-3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one
• CAS No: 1260712-89-7
• MF: C₁₉H₁₅N₃O₂
• MW: 317.3413
• CID: 5345562
• Update Time: 2025-11-07

6-methyl-3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• WDWKQNNRMGUMMN-UHFFFAOYSA-N
• 6-methyl-3-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)quinolin-4(1H)-one
• 6-methyl-3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]quinolin-4(1H)-one
• 6-METHYL-3-[3-(3-METHYLPHENYL)-1,2,4-OXADIAZOL-5-YL]-1H-QUINOLIN-4-ONE
• 6-methyl-3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one

• Inchi： 1S/C19H15N3O2/c1-11-4-3-5-13(8-11)18-21-19(24-22-18)15-10-20-16-7-6-12(2)9-14(16)17(15)23/h3-10H,1-2H3,(H,20,23)
• InChI Key： WDWKQNNRMGUMMN-UHFFFAOYSA-N
• SMILES： O1C(C2=C([H])N([H])C3C([H])=C([H])C(C([H])([H])[H])=C([H])C=3C2=O)=NC(C2=C([H])C([H])=C([H])C(C([H])([H])[H])=C2[H])=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 521
• XLogP3: 3.8
• Topological Polar Surface Area: 68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 6-methyl-3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one

Research Brief on 6-methyl-3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one (CAS: 1260712-89-7)

The compound 6-methyl-3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one (CAS: 1260712-89-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential clinical relevance.

Recent studies have highlighted the role of this compound as a promising scaffold for drug development, particularly in the context of kinase inhibition. The 1,2,4-oxadiazole moiety, combined with the dihydroquinolin-4-one core, has been shown to exhibit strong binding affinity to specific kinase targets, making it a candidate for the treatment of various cancers and inflammatory diseases. Computational docking studies and in vitro assays have demonstrated its efficacy in modulating key signaling pathways.

One of the most notable advancements in the research of this compound is its improved synthetic route, which has been optimized for higher yield and purity. The latest synthetic protocols involve a multi-step process starting from commercially available precursors, with the final step featuring a cyclization reaction to form the 1,2,4-oxadiazole ring. These improvements have facilitated larger-scale production for preclinical testing.

Pharmacokinetic studies have revealed favorable properties, including moderate bioavailability and stability in physiological conditions. In vivo experiments using rodent models have shown promising results, with the compound exhibiting significant tumor growth inhibition in xenograft models of breast and lung cancer. Additionally, preliminary toxicity assessments indicate a manageable safety profile, though further studies are required to confirm these findings.

The mechanistic insights into this compound's action suggest that it primarily functions as an ATP-competitive inhibitor of specific kinases involved in cell proliferation and survival. Transcriptomic and proteomic analyses have further elucidated its impact on downstream signaling cascades, providing a rationale for its selective activity against cancer cells while sparing normal tissues.

Despite these encouraging results, challenges remain in the development of this compound. Issues such as metabolic stability, potential off-target effects, and the need for formulation optimization are currently under investigation. Collaborative efforts between academic and industrial researchers are underway to address these hurdles and advance the compound toward clinical trials.

In conclusion, 6-methyl-3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one represents a promising candidate for further drug development. Its unique chemical structure and demonstrated biological activity make it a valuable subject of ongoing research. Future studies will likely focus on refining its pharmacological properties and exploring its potential in combination therapies.